1-(1-{2-[(3R*,4S*)-3-amino-4-cyclopropylpyrrolidin-1-yl]-2-oxoethyl}-3,5-dimethyl-1H-pyrazol-4-yl)ethanone

• IUPAC Name: 2-(4-acetyl-3,5-dimethylpyrazol-1-yl)-1-[(3R,4S)-3-amino-4-cyclopropylpyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C16H24N4O2/c1-9-16(11(3)21)10(2)20(18-9)8-15(22)19-6-13(12-4-5-12)14(17)7-19/h12-14H,4-8,17H2,1-3H3/t13-,14+/m1/s1
• InChI Key: VVFBLTPXTYTUMS-KGLIPLIRSA-N
• Canonical SMILES: CC1=C(C(=NN1CC(=O)N2CC(C(C2)N)C3CC3)C)C(=O)C
• Isomeric SMILES: CC1=C(C(=NN1CC(=O)N2C[C@@H]([C@H](C2)N)C3CC3)C)C(=O)C
• Molecular Formula: C16H24N4O2
• Molecular Weight: 304.39 g/mol

Description

The compound under discussion is part of the class of compounds that typically involve complex organic reactions and detailed structural analyses. Research in this area often focuses on synthesizing novel derivatives and understanding their molecular structures and properties.

Synthesis Analysis

The synthesis of similar compounds often involves a series of reactions, including addition-cyclization, oxidation, substitution, hydrolysis, and condensation. These processes are critical in achieving the desired chemical structure and properties (Liu et al., 2012).

Molecular Structure Analysis

The molecular structure of such compounds is commonly determined using techniques like single-crystal X-ray diffraction analysis, 1H-NMR, 13C-NMR, IR, and elemental analysis. These methods provide comprehensive insights into the geometrical parameters and stability of the molecule, which are critical for understanding its chemical behavior (Mary et al., 2015).

Chemical Reactions and Properties

Compounds in this class can undergo various chemical reactions, including diazotization and coupling with active compounds, leading to the formation of new derivatives with distinct properties. Such reactions are crucial for exploring the chemical versatility and potential applications of these compounds (Attaby et al., 2006).

Physical Properties Analysis

The physical properties, including melting points, solubility, and crystallinity, are typically investigated using various spectroscopic and analytical techniques. Understanding these properties is essential for practical applications and handling of the compound (Thirunarayanan & Sekar, 2016).

Chemical Properties Analysis

The chemical properties, such as reactivity, stability, and interaction with other molecules, are explored through various analyses, including NBO, HOMO-LUMO, and MEP analysis. These studies help in determining the charge transfer within the molecule and its potential reactivity in various chemical environments (Mary et al., 2015).